Cas no 96184-05-3 (1,1,4,4-Tetranitro-N~2~,N~3~-diphenylbutane-2,3-diamine)

96184-05-3 structure
Product name:1,1,4,4-Tetranitro-N~2~,N~3~-diphenylbutane-2,3-diamine
CAS No:96184-05-3
MF:C16H16N6O8
MW:420.333642959595
CID:2819678
1,1,4,4-Tetranitro-N~2~,N~3~-diphenylbutane-2,3-diamine Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Butanediamine, 1,1,4,4-tetranitro-N,N'-diphenyl-
- 1,1,4,4-Tetranitro-N~2~,N~3~-diphenylbutane-2,3-diamine
-
- Inchi: 1S/C16H16N6O8/c23-19(24)15(20(25)26)13(17-11-7-3-1-4-8-11)14(16(21(27)28)22(29)30)18-12-9-5-2-6-10-12/h1-10,13-18H
- InChI Key: OXSWJYKGGWTEKO-UHFFFAOYSA-N
- SMILES: [O-][N+](C(C(C(C([N+](=O)[O-])[N+](=O)[O-])NC1C=CC=CC=1)NC1C=CC=CC=1)[N+](=O)[O-])=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 533
- Topological Polar Surface Area: 207
- XLogP3: 4.6
1,1,4,4-Tetranitro-N~2~,N~3~-diphenylbutane-2,3-diamine Related Literature
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Mohsen Khaledian,Razali Ismail,Elnaz Akbari RSC Adv., 2016,6, 38753-38760
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Jie Lv,Shuangling Wang,Cong Zhang,Yulong Lin,Yan Fu,Meng Li Analyst, 2020,145, 5032-5040
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Ture R. Munter,Thomas Bligaard,Claus H. Christensen,Jens K. Nørskov Phys. Chem. Chem. Phys., 2008,10, 5202-5206
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Stuart Kennedy,Christine M. Beavers,Simon J. Teat,Scott J. Dalgarno New J. Chem., 2011,35, 28-31
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Li Liaoliao,Jiang Haifu,Tian Dongbo,Qin Wei,Liu Changwei RSC Adv., 2018,8, 21728-21734
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